Cas no 75718-13-7 (4-ethylhexanal)

• Product Name: 4-ethylhexanal
• CAS No: 75718-13-7
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 1778770
• PubChem ID: 3086036
• Update Time: 2025-04-21

4-ethylhexanal Chemical and Physical Properties

Names and Identifiers

• 4-ethylhexanal
• DTXSID80997126
• 75718-13-7
• EN300-1830287
• 536994-09-9
• YWUQLNKFOQQQGJ-UHFFFAOYSA-N
• SCHEMBL2452696
• AKOS018655499

• Inchi： 1S/C8H16O/c1-3-8(4-2)6-5-7-9/h7-8H,3-6H2,1-2H3
• InChI Key： YWUQLNKFOQQQGJ-UHFFFAOYSA-N
• SMILES： O=CCCC(CC)CC

Computed Properties

• Exact Mass: 128.120115
• Monoisotopic Mass: 128.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 65
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.4

Experimental Properties

• Density: 0.809
• Boiling Point: 163°C at 760 mmHg
• Flash Point: 46.2°C
• Refractive Index: 1.41